N-[4-(4-pyridinylmethyl)phenyl]-2-biphenylcarboxamide

• IUPAC Name: 2-phenyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide
• InChI: InChI=1S/C25H20N2O/c28-25(24-9-5-4-8-23(24)21-6-2-1-3-7-21)27-22-12-10-19(11-13-22)18-20-14-16-26-17-15-20/h1-17H,18H2,(H,27,28)
• InChI Key: WIUVBICWQRATSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)NC3=CC=C(C=C3)CC4=CC=NC=C4
• Molecular Formula: C25H20N2O
• Molecular Weight: 364.4 g/mol

Description

N-[4-(4-pyridinylmethyl)phenyl]-2-biphenylcarboxamide, also known as PAK1 inhibitor, is a small molecule that has gained significant attention in the field of cancer research. PAK1 is a protein kinase that plays a crucial role in cell growth, migration, and survival. Overexpression of PAK1 has been linked to the development and progression of various types of cancer, making it an attractive target for cancer therapy.

Mechanism of Action

N-[4-(4-pyridinylmethyl)phenyl]-2-biphenylcarboxamide inhibitor works by inhibiting the activity of this compound, a protein kinase that is overexpressed in many types of cancer. This compound plays a crucial role in cell growth, migration, and survival, making it an attractive target for cancer therapy. By inhibiting this compound activity, this compound inhibitor can block the growth and survival of cancer cells, leading to tumor regression.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to have several biochemical and physiological effects. In preclinical studies, this compound inhibitor has been shown to inhibit the phosphorylation of this compound substrates, leading to a decrease in cell growth and survival. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In animal models, this compound inhibitor has been shown to inhibit tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

N-[4-(4-pyridinylmethyl)phenyl]-2-biphenylcarboxamide inhibitor has several advantages as a tool for cancer research. It is a small molecule that can be easily synthesized and modified, making it a versatile tool for studying this compound biology. It has also been shown to have low toxicity in animal models, making it a safe tool for in vivo studies. However, this compound inhibitor has some limitations as well. It is a relatively new tool, and its long-term effects on normal cells and tissues are not well understood. Additionally, this compound inhibitor may have off-target effects that could complicate interpretation of experimental results.

Future Directions

There are several future directions for research on N-[4-(4-pyridinylmethyl)phenyl]-2-biphenylcarboxamide inhibitor. One area of interest is the development of more potent and selective this compound inhibitors. Another area of interest is the identification of biomarkers that can predict response to this compound inhibitor therapy. Additionally, there is interest in exploring the use of this compound inhibitor in combination with other cancer therapies, such as immunotherapy and targeted therapy. Finally, there is interest in exploring the potential use of this compound inhibitor in other diseases, such as neurodegenerative diseases and cardiovascular diseases.
Conclusion:
In conclusion, this compound inhibitor is a promising tool for cancer research. It has been shown to inhibit the growth and survival of cancer cells, making it a potential candidate for cancer therapy. However, further research is needed to fully understand the long-term effects of this compound inhibitor on normal cells and tissues, as well as to identify biomarkers that can predict response to therapy. With continued research, this compound inhibitor has the potential to become an important tool for cancer therapy and other diseases.

Synthesis Methods

The synthesis of N-[4-(4-pyridinylmethyl)phenyl]-2-biphenylcarboxamide inhibitor involves a series of chemical reactions. The starting material is 4-bromobenzaldehyde, which is reacted with 4-pyridinemethanol to form 4-(4-pyridinylmethyl)benzaldehyde. This intermediate is then reacted with 4-biphenylcarboxylic acid to form the final product, this compound.

Scientific Research Applications

N-[4-(4-pyridinylmethyl)phenyl]-2-biphenylcarboxamide inhibitor has been extensively studied for its potential use in cancer therapy. In preclinical studies, this compound inhibitor has been shown to inhibit the growth and survival of cancer cells, both in vitro and in vivo. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.